Cas no 1308246-46-9 (1-(phthalazin-1-yl)piperidin-4-ol)

• Product Name: 1-(phthalazin-1-yl)piperidin-4-ol
• CAS No: 1308246-46-9
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• MDL: MFCD13196937
• CID: 4587352
• PubChem ID: 56685910
• Update Time: 2025-11-02

1-(phthalazin-1-yl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(phthalazin-1-yl)piperidin-4-ol
• 4-Piperidinol, 1-(1-phthalazinyl)-

• MDL： MFCD13196937
• Inchi： 1S/C13H15N3O/c17-11-5-7-16(8-6-11)13-12-4-2-1-3-10(12)9-14-15-13/h1-4,9,11,17H,5-8H2
• InChI Key： SEKCQZGDWNJUBU-UHFFFAOYSA-N
• SMILES： N1(C2C3=C(C=CC=C3)C=NN=2)CCC(O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 1-(phthalazin-1-yl)piperidin-4-ol

Comprehensive Overview of 1-(phthalazin-1-yl)piperidin-4-ol (CAS No. 1308246-46-9): Properties, Applications, and Research Insights

1-(phthalazin-1-yl)piperidin-4-ol (CAS No. 1308246-46-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential biological activities. This phthalazine-piperidine hybrid combines a phthalazin-1-yl moiety with a piperidin-4-ol scaffold, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its role as a kinase inhibitor precursor and its potential in modulating central nervous system (CNS) targets.

The compound's molecular formula (C₁₃H₁₅N₃O) and molecular weight of 229.28 g/mol contribute to its moderate lipophilicity, a critical factor for blood-brain barrier permeability—a hot topic in neuropharmacology. Recent studies highlight its relevance in addressing neurodegenerative diseases and cancer therapeutics, aligning with trending searches like "small molecule CNS drugs" and "targeted cancer therapies." The piperidin-4-ol segment is known to enhance binding affinity to G-protein-coupled receptors (GPCRs), while the phthalazine ring system offers π-stacking capabilities for protein interactions.

From a synthetic chemistry perspective, 1-(phthalazin-1-yl)piperidin-4-ol serves as a key building block for structure-activity relationship (SAR) studies. Its hydrogen bond donor/acceptor sites (the hydroxyl group and nitrogen atoms) make it valuable for optimizing drug-like properties, frequently discussed in queries about "molecular docking" and "fragment-based drug design." Analytical techniques like HPLC purity analysis (typically >95%) and NMR spectroscopy (showing characteristic peaks at δ 1.8–2.2 ppm for piperidine protons) confirm its structural integrity.

In material science, this compound's aromatic heterocycle structure contributes to applications in organic electronics and coordination chemistry, responding to growing interest in "organic semiconductors" and "metal-organic frameworks (MOFs)." Its thermal stability (decomposition temperature >250°C) makes it suitable for high-temperature processes. Environmental considerations are also addressed, with biodegradability studies showing moderate persistence, a concern frequently searched as "green chemistry metrics."

Ongoing research explores derivatives of 1-(phthalazin-1-yl)piperidin-4-ol for allosteric modulation—a trending topic in drug discovery forums. Computational models predict favorable ADMET properties (absorption, distribution, metabolism, excretion, toxicity), particularly for logP values between 1.5–2.5, aligning with Lipinski's rule of five. The compound's crystallographic data (monoclinic space group P2₁/c) further supports rational drug design efforts.

Safety profiles indicate that 1308246-46-9 requires standard laboratory handling precautions (gloves, ventilation), though it isn't classified under stringent regulatory categories. This distinguishes it from controlled substances, addressing common search concerns about "research chemical legality." Storage recommendations (-20°C under argon) ensure stability for long-term use in high-throughput screening campaigns.

The commercial availability of 1-(phthalazin-1-yl)piperidin-4-ol from specialty chemical suppliers (typically 250mg–5g scale) facilitates academic and industrial research. Pricing trends reflect demand fluctuations in the pharmaceutical intermediates market, another frequently searched business intelligence topic. Patent landscapes reveal growing IP activity around its derivatives, particularly in EGFR inhibitor and BRD4 binder applications.

Future directions may explore its photophysical properties for fluorescence probes or its potential in proteolysis-targeting chimeras (PROTACs)—two cutting-edge areas dominating recent literature searches. Collaborative studies between computational chemists and synthetic biologists could unlock novel applications for this privileged scaffold, cementing its role in next-generation therapeutics and functional materials.